Cas no 1806804-44-3 (2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine)

2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine structure
1806804-44-3 structure
Product Name:2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine
CAS No:1806804-44-3
MF:C6H6F3N3
MW:177.127151012421
CID:4799959
Update Time:2023-08-17

2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine
    • Inchi: 1S/C6H6F3N3/c7-3-4(10)2(5(8)9)1-12-6(3)11/h1,5H,(H4,10,11,12)
    • InChI Key: LCULYRNGCGJVPR-UHFFFAOYSA-N
    • SMILES: FC1=C(N)N=CC(C(F)F)=C1N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.9

2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023030595-250mg
2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine
1806804-44-3 97%
250mg
$646.00 2022-03-31
Alichem
A023030595-500mg
2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine
1806804-44-3 97%
500mg
$1,019.20 2022-03-31
Alichem
A023030595-1g
2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine
1806804-44-3 97%
1g
$1,831.20 2022-03-31
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